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Compound of Interest

Tetradecamethylicycloheptasiloxan
Compound Name:
e

Cat. No.: B052647

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core characteristics of D7
siloxane (Tetradecamethylcycloheptasiloxane) for laboratory use. It is intended to be a
valuable resource for researchers, scientists, and professionals involved in drug development,
offering detailed information on its physicochemical properties, laboratory applications, and
safety considerations.

Physicochemical Properties

D7 siloxane, a cyclic volatile methylsiloxane (cVMS), is a colorless and odorless liquid.[1][2] Its
fundamental properties are crucial for its application in various laboratory settings.

Table 1: Physicochemical Properties of D7 Siloxane
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Chemical Name

Tetradecamethylcycloheptasilo

xane

[1]

D7, Cycloheptasiloxane,

Synenyms tetradecamethyl- s
CAS Number 107-50-6 [1]
Molecular Formula C14H4207Si7 [1]
Molecular Weight 519.08 g/mol [3]
Appearance Colorless transparent liquid [1]
Melting Point -32°C [1]
Boiling Point 151 °C at 20 mmHg [1]
Density 0.9703 g/cm3 [4]

Refractive Index

1.4020 to 1.4060

[1]

Solubility:

D7 siloxane is generally soluble in common organic solvents such as alcohols, ethers, and
hydrocarbons, and is insoluble in water.[1][3] It is slightly soluble in benzene and chloroform.[2]
[5] Quantitative solubility data in common laboratory solvents is not readily available in
published literature, which is a notable data gap.

Laboratory and Drug Development Applications

D7 siloxane's unique properties, such as its volatility, lubricity, and inertness, make it a
candidate for various laboratory and pharmaceutical applications.

Solvent and Carrier Fluid

Due to its ability to dissolve a range of substances and its volatile nature, D7 siloxane can be
used as a solvent or carrier fluid in laboratory preparations. Its inertness makes it suitable for
applications where reactivity with the dissolved substance is undesirable.
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Topical Drug Delivery

Volatile silicones like D7 are utilized in topical formulations to enhance spreadability and
provide a transient emollient effect.[6] They can act as a vehicle for active pharmaceutical
ingredients (APIs), facilitating their application to the skin. The evaporation of the siloxane can
potentially increase the concentration of the API on the skin surface.

Analytical Standards

D7 siloxane is used as an analytical standard for the detection and quantification of
cyclosiloxanes in various matrices, including environmental and biological samples.[7] Gas
chromatography-mass spectrometry (GC-MS) is a common technique for its analysis.[8]

Experimental Protocols

Detailed experimental protocols specifically for D7 siloxane are scarce in publicly available
literature. However, general protocols for volatile silicones in topical formulations and in vitro
toxicity testing can be adapted.

Preparation of a Simple Topical Formulation (General
Protocol)

This protocol describes a general method for incorporating a volatile silicone like D7 into a
simple topical formulation.

Materials:

D7 Siloxane

Active Pharmaceutical Ingredient (API)

Gelling agent (e.g., carbomer)

Neutralizing agent (e.g., triethanolamine)

Co-solvent (if API is not soluble in D7, e.g., ethanol)

Purified water
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» Beakers, magnetic stirrer, pH meter, viscometer
Procedure:

o API Solubilization: If the API is not directly soluble in D7 siloxane, dissolve it in a suitable co-
solvent.

o Oil Phase Preparation: In a beaker, combine the D7 siloxane and the API solution (if a co-
solvent was used).

e Aqueous Phase Preparation: In a separate beaker, disperse the gelling agent in purified
water with continuous stirring.

o Emulsification: Slowly add the oil phase to the aqueous phase while homogenizing at high
speed to form an emulsion.

o Neutralization: Adjust the pH of the formulation with a neutralizing agent to thicken the gel.

o Characterization: Evaluate the formulation for its physicochemical properties, such as pH,
viscosity, and content uniformity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Applications]. BenchChem, [2025]. [Online PDF]. Available at:
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laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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